Cas no 111506-20-8 (4(5H)-Thiazolone,2-amino-5-(aminomethyl)-)

• Product Name: 4(5H)-Thiazolone,2-amino-5-(aminomethyl)-
• CAS No: 111506-20-8
• MF: C₄H₇N₃OS
• MW: 145.182878732681
• CID: 129302
• PubChem ID: 3047766
• Update Time: 2025-04-18

4(5H)-Thiazolone,2-amino-5-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• 4(5H)-Thiazolone,2-amino-5-(aminomethyl)-
• 2-amino-5-(aminomethyl)-4(5H)-Thiazolone
• 4(5H)-Thiazolone, 2-amino-5-(aminomethyl)-
• 111506-20-8
• 2-amino-5-(aminomethyl)-1,3-thiazol-4-one
• 2-amino-4-oxo-5-aminomethyl-2-thiazoline
• DB-329922

• Inchi： 1S/C4H7N3OS/c5-1-2-3(8)7-4(6)9-2/h2H,1,5H2,(H2,6,7,8)
• InChI Key： WJDLUKHDNJUIIK-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C1CN)=O

Computed Properties

• Exact Mass: 145.03111
• Monoisotopic Mass: 145.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 81.47